6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H12ClFN4S
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 6-[(4-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12ClFN4S/c18-13-5-1-12(2-6-13)10-16-22-23-15(20-21-17(23)24-16)9-11-3-7-14(19)8-4-11/h1-8H,9-10H2
• InChI Key: DTKJSHYCKJRABL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)Cl)F

Description

6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the triazolothiadiazole family. This compound has been extensively studied due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It has also been found to inhibit the activity of histone deacetylases, which are involved in gene expression regulation.
Biochemical and Physiological Effects:
6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway. It has also been found to inhibit the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. In addition, this compound has been found to have anti-oxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. The advantages include its high purity and high yield synthesis method, its potential anti-cancer and anti-inflammatory properties, and its potential anti-oxidant properties. The limitations include the limited understanding of its mechanism of action and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of 6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further studies to determine its mechanism of action, safety, and efficacy in vivo. In addition, this compound could be further studied for its potential applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Furthermore, the synthesis method could be optimized to yield higher purity and higher yield of the compound.

Synthesis Methods

The synthesis of 6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-chlorobenzyl hydrazine with 4-fluorobenzyl isothiocyanate in the presence of a base. The resulting intermediate is then reacted with 1,3-dibromo-5,5-dimethylhydantoin to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

6-(4-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research. This compound has been studied for its anti-cancer properties. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its anti-inflammatory properties. It has been found to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB pathway.